Cas no 1804252-76-3 (1-(3-Bromo-4-nitrophenyl)propan-1-one)

1-(3-Bromo-4-nitrophenyl)propan-1-one is a brominated and nitrated aromatic ketone with the molecular formula C9H8BrNO3. This compound features a propanone moiety attached to a benzene ring substituted with bromine at the 3-position and a nitro group at the 4-position, making it a valuable intermediate in organic synthesis. Its distinct structural characteristics, including the electron-withdrawing effects of both the bromo and nitro substituents, enhance its reactivity in nucleophilic aromatic substitution (SNAr) and other coupling reactions. The compound is particularly useful in pharmaceutical and agrochemical research for constructing complex molecules. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications.
1-(3-Bromo-4-nitrophenyl)propan-1-one structure
1804252-76-3 structure
Product Name:1-(3-Bromo-4-nitrophenyl)propan-1-one
CAS No:1804252-76-3
MF:C9H8BrNO3
MW:258.06872177124
CID:4971369
Update Time:2025-07-02

1-(3-Bromo-4-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Bromo-4-nitrophenyl)propan-1-one
    • Inchi: 1S/C9H8BrNO3/c1-2-9(12)6-3-4-8(11(13)14)7(10)5-6/h3-5H,2H2,1H3
    • InChI Key: CKYQRSRRKZKDPS-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C(CC)=O)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.9

1-(3-Bromo-4-nitrophenyl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013024497-250mg
1-(3-Bromo-4-nitrophenyl)propan-1-one
1804252-76-3 97%
250mg
480.00 USD 2021-06-24
Alichem
A013024497-500mg
1-(3-Bromo-4-nitrophenyl)propan-1-one
1804252-76-3 97%
500mg
790.55 USD 2021-06-24
Alichem
A013024497-1g
1-(3-Bromo-4-nitrophenyl)propan-1-one
1804252-76-3 97%
1g
1,519.80 USD 2021-06-24

Additional information on 1-(3-Bromo-4-nitrophenyl)propan-1-one

Recent Advances in the Study of 1-(3-Bromo-4-nitrophenyl)propan-1-one (CAS: 1804252-76-3) in Chemical Biology and Pharmaceutical Research

1-(3-Bromo-4-nitrophenyl)propan-1-one (CAS: 1804252-76-3) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical biology research. This compound, characterized by its bromo and nitro functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 1-(3-Bromo-4-nitrophenyl)propan-1-one has been optimized in several recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based catalysts, which significantly reduced reaction times and byproduct formation. This advancement is critical for scaling up production for preclinical studies. Additionally, the compound's reactivity with various nucleophiles has been investigated, revealing its potential as a building block for diverse chemical libraries.

In terms of biological activity, 1-(3-Bromo-4-nitrophenyl)propan-1-one has shown promising results in preliminary screenings for kinase inhibition. A study published in Bioorganic & Medicinal Chemistry Letters reported its moderate activity against specific tyrosine kinases implicated in cancer pathways. While its potency is not yet comparable to clinically approved inhibitors, its unique structural features make it a valuable scaffold for further derivatization. Researchers are particularly interested in modifying the nitro and bromo groups to enhance selectivity and reduce off-target effects.

Beyond oncology, this compound has also been explored for its antimicrobial properties. A 2024 study in the European Journal of Medicinal Chemistry demonstrated its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, though further mechanistic studies are needed to confirm this hypothesis. These findings suggest that 1-(3-Bromo-4-nitrophenyl)propan-1-one could serve as a lead compound for developing new antibiotics, addressing the growing issue of antimicrobial resistance.

Despite these promising developments, challenges remain in the clinical translation of 1-(3-Bromo-4-nitrophenyl)propan-1-one. Its pharmacokinetic properties, such as solubility and metabolic stability, require optimization to improve bioavailability. Recent computational studies have employed molecular docking and dynamics simulations to predict its interactions with biological targets, guiding the design of analogs with improved drug-like properties. Collaborative efforts between chemists and biologists will be essential to advance this compound toward preclinical testing.

In conclusion, 1-(3-Bromo-4-nitrophenyl)propan-1-one (CAS: 1804252-76-3) represents a promising candidate for further investigation in drug discovery and chemical biology. Its versatility as a synthetic intermediate and its preliminary biological activities highlight its potential across multiple therapeutic areas. Future research should focus on structural optimization, mechanistic studies, and in vivo evaluations to unlock its full therapeutic potential. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in the pharmaceutical sciences.

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